N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)morpholine-4-carboxamide

• IUPAC Name: N-(4-pyrazin-2-yloxycyclohexyl)morpholine-4-carboxamide
• InChI: InChI=1S/C15H22N4O3/c20-15(19-7-9-21-10-8-19)18-12-1-3-13(4-2-12)22-14-11-16-5-6-17-14/h5-6,11-13H,1-4,7-10H2,(H,18,20)
• InChI Key: ZPBQTWUYBQQQEQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)N2CCOCC2)OC3=NC=CN=C3
• Molecular Formula: C15H22N4O3
• Molecular Weight: 306.36 g/mol

Description

N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)morpholine-4-carboxamide, also known as PF-06463922, is a small molecule inhibitor that targets the protein kinase called MAP4K4. This kinase is involved in various cellular processes such as inflammation, cell proliferation, and cell survival. PF-06463922 has shown potential as a therapeutic agent for various diseases such as cancer, inflammatory disorders, and metabolic diseases.

Scientific Research Applications

Synthesis and Chemical Reactions

Researchers have developed methods for the synthesis and chemical modification of compounds related to N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)morpholine-4-carboxamide. For instance, the study by Zaki et al. (2014) elaborates on the synthesis and reactions of morpholinylpyrrolyl tetrahydrothieno[2,3-c]isoquinoline derivatives, demonstrating the versatility of morpholine derivatives in creating a variety of heterocyclic compounds (Zaki, El-Dean, & Radwan, 2014). Another study by Ozer et al. (2009) explores the synthesis and characterization of N-(alky(aryl)carbamothioyl)cyclohexanecarboxamide derivatives, highlighting the potential of cyclohexyl and morpholine structures in forming complexes with metals (Ozer, Arslan, VanDerveer, & Binzet, 2009).

Crystal Structure Analysis

Research by Lu et al. (2021) on the synthesis and crystal structure of 1-(3-amino-4-morpholino-1H-indazole-1-carbonyl)-N-(4-methoxyphenyl)cyclopropane-1-carboxamide, a molecule with antiproliferative activity, shows the importance of crystallography in understanding the molecular configuration and potential biological activity of morpholine derivatives (Lu, Zhao, Sun, Ji, Huang, Ge, 2021).

Biomedical Research

The antimycobacterial activity of substituted isosteres of pyridine- and pyrazinecarboxylic acids, as investigated by Gezginci, Martin, and Franzblau (1998), indicates the potential of pyrazine derivatives in treating tuberculosis, demonstrating the relevance of such compounds in developing new antimicrobial agents (Gezginci, Martin, & Franzblau, 1998).

Advanced Materials and Chemistry

Cambeiro et al. (2014) developed a novel method for synthesizing 2-vinyldihydropyrans and dihydro-1,4-oxazines (morpholine derivatives) from alkynals and alkynones, showcasing the application of N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)morpholine-4-carboxamide related structures in creating materials with potential optical and electronic applications (Cambeiro, López, Varela, & Saá, 2014).